1-(methoxymethyl)-9H-pyrido[3,4-b]indole

• IUPAC Name: 1-(methoxymethyl)-9H-pyrido[3,4-b]indole
• InChI: InChI=1S/C13H12N2O/c1-16-8-12-13-10(6-7-14-12)9-4-2-3-5-11(9)15-13/h2-7,15H,8H2,1H3
• InChI Key: OELXEULZDKMFCS-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC=CC2=C1NC3=CC=CC=C23
• Molecular Formula: C13H12N2O
• DSSTOX Substance ID: DTXSID00419310
• Molecular Weight: 212.25 g/mol
• CAS RN: 55854-60-9

Description

Indole is an important element of many natural and synthetic molecules with significant biological activity. The presence of the formyl group at C-3 is necessary for a good yield of the adduct, and so is the methoxy on the nitrogen.

Synthesis Analysis

Indole synthesis has been a central theme in organic synthesis over the last century. A copper-catalyzed one-pot multicomponent cascade reaction of 1-bromo-2-(2,2-dibromovinyl)benzenes with aldehydes and aqueous ammonia enables a selective synthesis of various indole derivatives.

Molecular Structure Analysis

The structural properties of synthetic products were confirmed by FT-IR, 1 H NMR, and elemental analysis. The chemical formula of indole is C8H7N.

Chemical Reactions Analysis

Indole naturally tends to act as a nucleophile, there are numerous examples of nucleophilic substitutions as well as nucleophilic additions to the indole ring system. They assessed six different leaving groups by treating indole substrates with t-butyllithium, quenching with D2O, and measuring deuterium incorporation at C-2.

Physical And Chemical Properties Analysis

Indole is a planar bicyclic molecule in which a benzene ring is fused to the 2,3-positions of a pyrrole ring. According to Huckel’s rule, indole is aromatic in nature.

Mechanism of Action

Indole is a signalling molecule produced both by bacteria and plants. It also has value for flavour and fragrance applications, for example, in food industry or perfumery.

Safety and Hazards

Indole is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is harmful if swallowed, toxic in contact with skin, may cause an allergic skin reaction, and causes serious eye damage.

Future Directions

Indole is one of the most important and privileged heterocycles in organic synthesis and natural products. The wide spectrum of application of indole spans the dye industry, materials science, fragrances and agriculture. There is still room for improvement in the field of indole synthesis.